N-(5-methylisoxazol-3-yl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H16N6O2S/c1-11-9-13(20-24-11)17-14(23)10-25-16-19-18-15-21(7-8-22(15)16)12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H,17,20,23)
• InChI Key: KFTIYVPCBUZBFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C3N2CCN3C4=CC=CC=C4
• Molecular Formula: C16H16N6O2S
• Molecular Weight: 356.4 g/mol

Description

N-(5-methylisoxazol-3-yl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H16N6O2S and its molecular weight is 356.4. The purity is usually 95%.
BenchChem offers high-quality N-(5-methylisoxazol-3-yl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-methylisoxazol-3-yl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Heterocyclic compounds incorporating elements similar to the query compound have been synthesized and evaluated for their potential as anticancer agents, antimicrobial agents, and for other biological activities. For example, derivatives of thiazole and imidazole have shown selectivity and potency against certain cancer cell lines, suggesting their utility in anticancer research (Evren et al., 2019). Similarly, novel thiazolidin-4-one derivatives have been synthesized to explore antimicrobial activity, indicating their relevance in developing new antimicrobial agents (Baviskar et al., 2013).

Antimicrobial and Antifungal Applications

Compounds with structures incorporating imidazole, triazole, and related heterocycles have been explored for their antimicrobial and antifungal properties. For instance, pyrazole-imidazole-triazole hybrids have been synthesized and showed promising results against fungal strains, highlighting their potential in antifungal research (Punia et al., 2021).

Heterocyclic Syntheses for Various Applications

Thiourea-acetamides and related compounds have been utilized as starting materials for synthesizing a wide array of heterocycles, showing the versatility of these compounds in producing biologically active molecules (Schmeyers & Kaupp, 2002). This indicates the potential of similar compounds, including the query compound, in facilitating the synthesis of novel heterocycles with specific biological activities.